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Compound of Interest

Compound Name: 1-Bromo-8H-perfluorooctane

CAS No.: 89740-38-5

Cat. No.: B1281789

Get Quote

Part 1: Executive Summary & Strategic Architecture
Target Compound: 1-Bromo-8H-perfluorooctane IUPAC Name: 1-Bromo-

1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluorooctane CAS Registry Number: 89740-38-5

Molecular Weight: ~480.97 g/mol [1]

Scientific Context & Utility
1-Bromo-8H-perfluorooctane is a bifunctional fluorinated building block.[2] Unlike fully

fluorinated perfluorocarbon (PFC) fluids, the presence of the terminal hydrogen (

-position) and the terminal bromine (

-position) breaks the molecule's symmetry and lipophobicity. This unique structure makes it
invaluable in:

Fluorous Phase Synthesis: Serving as a "heavy" fluorous tag that can be functionalized at

the bromine end while retaining a dipole handle at the hydrogen end.

Oxygen Therapeutics: Used as a density-modifying additive in fluorocarbon emulsions.
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Intermediate Synthesis: A precursor for surfactants where the bromine is displaced by

sulfonates or carboxylates, while the terminal proton allows for subsequent radical cross-

linking or H/D exchange studies.

Retrosynthetic Analysis
The synthesis of mixed halo-hydro-perfluoroalkanes generally avoids direct fluorination of

hydrocarbons due to lack of selectivity. Instead, two primary robust pathways exist:

Pathway A: Radical Halogen Exchange (From Telomers).

Precursor: 1-Iodo-8H-perfluorooctane (

).

Mechanism:[3][4][5][6][7][8] Radical substitution (

) using elemental bromine.

Pros: High yield if the iodide is available.

Cons:

precursors are expensive and often require telomerization of tetrafluoroethylene (TFE),
which is hazardous.

Pathway B: Modified Hunsdiecker Reaction (Cristol-Firth).

Precursor: 8H-Perfluorooctanoic acid (

).

Mechanism:[3][4][5][6][7][8] Decarboxylative bromination mediated by Mercury(II) oxide.

Pros: High specificity; carboxylic acids are stable and commercially available; avoids high-

pressure TFE handling.

Cons: Use of toxic mercury salts requires strict waste management.
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Selected Protocol: This guide details Pathway B (Cristol-Firth Modification). It is the most

chemically instructive and reproducible method for laboratory-scale synthesis, offering superior

control over the terminal halogenation compared to radical exchange.

Part 2: Detailed Experimental Protocol
The Cristol-Firth Hunsdiecker Reaction
The classical Hunsdiecker reaction uses dry silver salts. However, perfluorinated silver salts

are hygroscopic and thermally unstable. The Cristol-Firth modification utilizes the free acid, red

mercuric oxide (

), and bromine (

) in a one-pot procedure, driving the reaction via a radical mechanism that is particularly
efficient for electron-deficient perfluoroalkyl groups.

Reaction Scheme
Reagents & Materials

Reagent Purity Role Hazard Note

8H-Perfluorooctanoic

Acid
>97% Precursor

Corrosive, irritant.[8]

[9]

Bromine (

)
Reagent Grade Halogen Source

Highly toxic, volatile,

oxidizer.

Mercury(II) Oxide

(Red)
>99% Catalyst/Reactant

Neurotoxin,

environmental hazard.

Carbon Tetrachloride (

)
Anhydrous Solvent

Carcinogen. Alt:

Benzotrifluoride.

Dichloromethane HPLC Grade Extraction Volatile solvent.

Step-by-Step Methodology
Phase 1: Reactor Setup
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Equip a 500 mL 3-neck round-bottom flask with a heavy-duty magnetic stir bar, a pressure-

equalizing addition funnel, a reflux condenser, and a nitrogen inlet.

Connect the top of the condenser to a gas scrubbing system (NaOH trap) to neutralize

evolved

(trace) and

.

Dry the glassware thoroughly (flame dry under vacuum preferred) to prevent hydrolysis of

the intermediate acyl hypobromite.

Phase 2: Reaction Initiation
Charge: Add 0.1 mol of 8H-perfluorooctanoic acid and 150 mL of anhydrous

(or Benzotrifluoride) to the flask.

Catalyst Addition: Add 0.06 mol (slight excess relative to stoichiometry) of red

. The solution will be heterogeneous.

Heating: Bring the suspension to a gentle reflux (

for

) under nitrogen.

Bromination: Place 0.12 mol of elemental bromine in the addition funnel.

Addition: Add the bromine dropwise over 60 minutes.

Observation: The red color of

will fade, and the solution may lighten as

forms. Evolution of

gas bubbles indicates the decarboxylation is proceeding.
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Critical Control Point: If

evolution ceases, stop addition and check temperature. Do not rush the addition, or

will simply reflux without reacting.

Phase 3: Completion & Workup
After bromine addition is complete, continue refluxing for 2 hours to ensure conversion of the

acyl hypobromite intermediate.

Cool the mixture to room temperature.

Filtration: Filter the mixture through a pad of Celite to remove the precipitated mercuric

bromide (

). Warning: Treat solid waste as hazardous mercury waste.

Washing: Wash the filtrate with:

5% Sodium Bisulfite (

) to quench unreacted bromine.

5% Sodium Bicarbonate (

) to remove unreacted acid.

Brine.

Drying: Dry the organic phase over anhydrous Magnesium Sulfate (

).

Phase 4: Purification
Remove the solvent (

) via rotary evaporation at reduced pressure.

Fractional Distillation: Perform a vacuum distillation on the crude oil.
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Target Fraction: Collect the fraction boiling at approximately 140–145°C (at atmospheric

pressure) or equivalent reduced temperature.

Yield: Typical yields for this protocol range from 75% to 85%.

Part 3: Visualization & Characterization
Reaction Logic Flow (DOT Diagram)
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Workup:
Filter HgBr2

Wash NaHSO3 / NaHCO3

 Recombination with Br

Fractional Distillation

Final Product:
1-Bromo-8H-perfluorooctane

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1281789/docs?utm_src=pdf-body-img#technical-synthesis-guide-1-bromo-8h-perfluorooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Step-by-step workflow for the Cristol-Firth synthesis of 1-Bromo-8H-
perfluorooctane.

Characterization Data[1][10]
To validate the synthesis, the following analytical signatures must be confirmed:

Technique Parameter Expected Signal Interpretation

NMR -138 ppm Doublet (approx)
Terminal

group (coupled to H).

NMR -64 ppm Triplet/Multiplet
Terminal

group.

H NMR 6.0–6.5 ppm

Triplet (

)

The distinctive proton

in the

moiety.

GC-MS M/Z 480/482 Molecular Ion

Isotopic pattern of

Bromine (

).

IR 2900-3000 Weak C-H stretch

Confirms presence of

Hydrogen (vs.

perfluoro).

Part 4: Safety & Handling (E-E-A-T)
Authoritative Safety Warning: This synthesis involves Mercury, Bromine, and Perfluorinated

compounds. It must only be performed by trained personnel in a fume hood.

Mercury Toxicity: The Cristol-Firth method generates Mercury(II) Bromide (

) as a byproduct. This is highly toxic and water-soluble. All solid waste (Celite filter cake) and
aqueous washes must be segregated into specific "Mercury Waste" containers. Do not mix
with general organic waste.
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Bromine Burns: Elemental bromine causes severe chemical burns and is fatal if inhaled.

Keep a bottle of sodium thiosulfate solution nearby to neutralize spills immediately.

Perfluoroisobutylene (PFIB) Risk: While unlikely at reflux temperatures of

, overheating perfluorinated chains can theoretically generate PFIB, a potent pulmonary
agent. Avoid heating the crude oil above 200°C during distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-8H-perfluorooctane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-8H-perfluorooctane
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-1-bromo-8-fluorooctane-in-chemical-synthesis-qh
https://byjus.com/chemistry/hunsdiecker-reaction/
https://pubs.acs.org/doi/10.1021/acs.organomet.1c00305
https://en.wikipedia.org/wiki/Hunsdiecker_reaction
https://www.researchgate.net/publication/391831456_Brominated_flame_retardants_and_per-_and_polyfluoroalkyl_substances
https://patents.google.com/patent/CN113087623A/en
https://patents.google.com/patent/CN113087623A/en
https://www.chemicalbook.com/synthesis/1-bromooctane.htm
https://www.nbinno.com/article/other-organic-chemicals/optimizing-synthesis-with-1-bromo-8-fluorooctane-a-buyers-guide-qh
https://www.researchgate.net/publication/9057750_A_Novel_Method_for_the_Preparation_of_aa'-Difluoroesters_and_Acids_Using_BrF_3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-8-fluorooctane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-8-fluorooctane
http://www.adichemistry.com/organic/namedreactions/hunsdiecker/hunsdiecker-reaction-1.html
https://www.alfa-chemistry.com/resources/hunsdiecker-reaction.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-A-14H.pdf
https://www.benchchem.com/product/b1281789/docs#technical-synthesis-guide-1-bromo-8h-perfluorooctane
https://www.benchchem.com/product/b1281789/docs#technical-synthesis-guide-1-bromo-8h-perfluorooctane
https://www.benchchem.com/product/b1281789/docs#technical-synthesis-guide-1-bromo-8h-perfluorooctane
https://www.benchchem.com/product/b1281789/docs#technical-synthesis-guide-1-bromo-8h-perfluorooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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